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Compound of Interest

Compound Name: 6-Hepten-1-ol

Cat. No.: B1582720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 6-
Hepten-1-ol (CAS No: 4117-10-6), a versatile unsaturated alcohol with applications in the

fragrance, flavor, and fine chemical industries.[1][2] This document is intended to be a valuable

resource for researchers, scientists, and professionals involved in drug development and other

scientific endeavors that utilize this compound.

Core Physicochemical Properties
6-Hepten-1-ol is a colorless to almost colorless clear liquid with a characteristic floral and

green odor.[1][2][3] Its unique structure, featuring a terminal double bond and a primary alcohol

functional group, makes it a valuable intermediate in organic synthesis.[1]

Quantitative Data Summary
The following tables summarize the key physicochemical properties of 6-Hepten-1-ol.
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Identifier Value Reference

Molecular Formula C7H14O [1][3][4][5][6][7]

IUPAC Name hept-6-en-1-ol [7][8][9]

CAS Number 4117-10-6 [1][4][5][6][7][8][10][11]

InChI Key
UFULDTPDHIRNGS-

UHFFFAOYSA-N
[5][8][9]

SMILES C=CCCCCCO [3][5][7][8][9]

Property Value Reference

Molecular Weight 114.19 g/mol [1][3][4][5][7][8][10]

Density 0.850 g/cm³ [1][12]

Boiling Point
112 - 114 °C at 69 mmHg;

153.1±9.0 °C at 760 mmHg
[1][4][5][12]

Melting Point 26°C (estimate) [6][12]

Refractive Index 1.4380 to 1.4420 [1][12]

Flash Point 57.7 °C [6][9]

Vapor Pressure 1.26 mmHg at 25°C [6][9]

pKa 15.19±0.10 (Predicted) [6][12]

Solubility

Slightly soluble in water;

soluble in DMSO, ethanol, and

ether.

[2][13]

Experimental Protocols
While specific experimental documentation for 6-Hepten-1-ol is not publicly available, the

following are standard methodologies for determining the key physicochemical properties of a

liquid organic compound such as this.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 6-Hepten-1-ol, the boiling point can be determined using a

simple distillation apparatus. The sample is heated in a flask connected to a condenser. A

thermometer is placed so that the bulb is just below the side arm of the distillation head to

ensure an accurate reading of the vapor temperature. The temperature at which the liquid

actively boils and the vapor temperature remains constant is recorded as the boiling point. For

boiling points at reduced pressure, a vacuum pump is connected to the system, and the

pressure is monitored with a manometer.

Determination of Density
The density of a liquid can be determined using a pycnometer, a glass flask with a close-fitting

ground glass stopper with a capillary tube through it. The pycnometer is first weighed empty,

then filled with the sample liquid and weighed again. The volume of the pycnometer is

determined by filling it with a liquid of known density, such as water, and weighing it. The

density of the sample is then calculated by dividing its mass by the volume of the pycnometer.

Determination of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. It is a characteristic property of a substance and can be used to

identify and assess its purity. An Abbe refractometer is commonly used for this measurement. A

few drops of the liquid sample are placed on the prism of the refractometer. Light is passed

through the sample, and the user looks through the eyepiece to see a light and a dark field.

The knob on the side of the instrument is turned until the dividing line between the light and

dark fields is sharp and centered on the crosshairs. The refractive index is then read from the

scale.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a general workflow for the physicochemical characterization of

a chemical compound like 6-Hepten-1-ol.
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General Workflow for Physicochemical Characterization

Initial Assessment

Property Determination

Data Analysis and Reporting

Sample Acquisition

Purity Analysis (e.g., GC-MS)

Boiling Point Determination Density Measurement Refractive Index Measurement Solubility Testing

Data Compilation

Technical Report Generation

Click to download full resolution via product page

Caption: A logical workflow for the physicochemical characterization of a chemical compound.

This guide provides a foundational understanding of the physicochemical properties of 6-
Hepten-1-ol. For further information, researchers are encouraged to consult the referenced

materials and conduct their own experimental verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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